(2E)-3-(2,4-dimethoxyphenyl)-1-[2,2,4-trimethyl-4-(4-methylphenyl)-3,4-dihydroquinolin-1(2H)-yl]prop-2-en-1-one

• Molecular Formula: C30H33NO3
• Molecular Weight: 455.6 g/mol
• IUPAC Name: (E)-3-(2,4-dimethoxyphenyl)-1-[2,2,4-trimethyl-4-(4-methylphenyl)-3H-quinolin-1-yl]prop-2-en-1-one
• InChI: InChI=1S/C30H33NO3/c1-21-11-15-23(16-12-21)30(4)20-29(2,3)31(26-10-8-7-9-25(26)30)28(32)18-14-22-13-17-24(33-5)19-27(22)34-6/h7-19H,20H2,1-6H3/b18-14+
• InChI Key: HPWQKTIMJAGQPA-NBVRZTHBSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)C2(CC(N(C3=CC=CC=C32)C(=O)/C=C/C4=C(C=C(C=C4)OC)OC)(C)C)C
• Canonical SMILES: CC1=CC=C(C=C1)C2(CC(N(C3=CC=CC=C32)C(=O)C=CC4=C(C=C(C=C4)OC)OC)(C)C)C

Description

The compound (2E)-3-(2,4-dimethoxyphenyl)-1-[2,2,4-trimethyl-4-(4-methylphenyl)-3,4-dihydroquinolin-1(2H)-yl]prop-2-en-1-one is a complex organic molecule characterized by its unique structural features It contains a quinoline core, a phenyl group with methoxy substituents, and a propenone moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

Starting Materials: The synthesis typically begins with commercially available starting materials such as 2,4-dimethoxybenzaldehyde, 2,2,4-trimethyl-4-(4-methylphenyl)-3,4-dihydroquinoline, and acetylacetone.

Condensation Reaction: The key step involves a condensation reaction between 2,4-dimethoxybenzaldehyde and acetylacetone in the presence of a base such as sodium hydroxide to form the intermediate chalcone.

Cyclization: The intermediate chalcone undergoes cyclization with 2,2,4-trimethyl-4-(4-methylphenyl)-3,4-dihydroquinoline under acidic conditions to yield the final product.

Industrial Production Methods

In an industrial setting, the synthesis can be scaled up using continuous flow reactors to ensure consistent quality and yield. The reaction conditions are optimized to minimize by-products and maximize the efficiency of the process.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the methoxy groups, leading to the formation of quinones.

Reduction: Reduction of the propenone moiety can yield the corresponding alcohol.

Substitution: Electrophilic aromatic substitution reactions can occur at the phenyl ring, allowing for further functionalization.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Sodium borohydride or lithium aluminum hydride are typically used for reduction reactions.

Substitution: Friedel-Crafts acylation or alkylation can be performed using aluminum chloride as a catalyst.

Major Products

Oxidation: Quinones and other oxidized derivatives.

Reduction: Alcohols and reduced derivatives.

Substitution: Various substituted aromatic compounds depending on the electrophile used.

Scientific Research Applications

Chemistry

Catalysis: The compound can be used as a ligand in catalytic reactions, enhancing the efficiency of metal-catalyzed processes.

Organic Synthesis: It serves as an intermediate in the synthesis of more complex organic molecules.

Biology

Enzyme Inhibition: The compound has shown potential as an inhibitor of certain enzymes, making it a candidate for drug development.

Antimicrobial Activity: Preliminary studies suggest it may possess antimicrobial properties.

Medicine

Drug Development: Its unique structure makes it a potential lead compound for the development of new pharmaceuticals targeting various diseases.

Industry

Materials Science: The compound can be used in the development of new materials with specific electronic or optical properties.

Mechanism of Action

The compound exerts its effects through interactions with specific molecular targets. For example, as an enzyme inhibitor, it binds to the active site of the enzyme, preventing substrate binding and subsequent catalytic activity. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Similar Compounds

Chalcones: Compounds with a similar propenone moiety but lacking the quinoline core.

Quinolines: Compounds with a quinoline core but different substituents on the aromatic rings.

Uniqueness

The combination of a quinoline core with a substituted phenyl ring and a propenone moiety makes this compound unique

Conclusion

The compound (2E)-3-(2,4-dimethoxyphenyl)-1-[2,2,4-trimethyl-4-(4-methylphenyl)-3,4-dihydroquinolin-1(2H)-yl]prop-2-en-1-one is a versatile molecule with significant potential in various scientific fields. Its unique structure allows for diverse chemical reactions and applications, making it a valuable compound for further research and development.